6-chloro-3-[(3-fluorophenyl)methylidene]-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C15H9ClFNO
• Molecular Weight: 273.69 g/mol
• IUPAC Name: 6-chloro-3-[(3-fluorophenyl)methylidene]-1H-indol-2-one
• InChI: InChI=1S/C15H9ClFNO/c16-10-4-5-12-13(15(19)18-14(12)8-10)7-9-2-1-3-11(17)6-9/h1-8H,(H,18,19)
• InChI Key: IESXCFDQCPAORT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=C2C3=C(C=C(C=C3)Cl)NC2=O

Description

6-chloro-3-[(3-fluorophenyl)methylidene]-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C15H9ClFNO and its molecular weight is 273.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-Chloro-1,3-dihydro-indol-2-one (Aldrich, 7.5 g, 44.92 mmol) was treated with 3-fluoro-benzaldehyde (Aldrich, 5.57 g, 44.92 mmol) in methanol (50 mL) and piperdine (0.2 mL). The mixture was heated at 75° C. overnight and then cooled to room temperature. The solid was filtered and dried to give a yellow solid. 8.8 g.

Synthesis routes and methods II

Procedure details

In a manner similar to the method described in Example 1, 6-chlorooxindole (3.61 g, 21.5 mmol) was reacted with 3-fluoro-benzaldehyde (Aldrich, 2.26 mL, 21.5 mmol) and piperidine (2.12 mL, 21.5 mmol) in methanol to give 6-chloro-3-[1-(3-fluoro-phenyl)-methylidene]-1,3-dihydro-indol-2-one as a yellow solid (Yield 4.5 g, 76%).